Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Application Notes: Green RP-HPTLC for
Croconazole Cream Analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Croconazole

CAS No.: 77175-51-0

Cat. No.: S592840

This protocol describes a precise, accurate, and green analytical method for determining croconazole
hydrochloride (CCZ) content in commercial cream formulations. The method uses an eco-friendly solvent

system and has been validated as per ICH Q2(R2) guidelines [1].

e Key Advantages: The method is reliable, sensitive, and has a superior greenness profile
compared to reported HPLC methods, as assessed by Analytical Eco-Scale, ChlorTox, and AGREE
tools [1].

¢ Drug Product: The method was applied to analyze a commercial CCZ cream (e.g., Pilzcin), with
found drug content of 0.98% wiw against a labeled claim of 1.0% w/w [1].

¢ Stability-Indicating Nature: The method effectively separated CCZ from its degradation products
formed under acid and oxidative stress conditions, confirming its stability-indicating capability [1].

Experimental Protocol

Materials and Reagents

¢ Reference Standard: Croconazole hydrochloride (purity 299%) [1].
¢ Solvents: LC-grade acetone and water [1].
e Commercial Cream: CCZ cream (1.0% wi/w) [1].
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Instrumentation and Chromatography Conditions

The table below summarizes the key instrumentation and chromatographic conditions [1].

Parameter Specification

Chromatography System HPTLC (CAMAG)

Stationary Phase RP-60F254S TLC plates
Application Device Automatic TLC Sampler 4 (ATS4)
Application Volume 10 pL (as 6 mm bands)
Development Chamber Automated development chamber 2
Mobile Phase Acetone:Water (80:20, v/v)
Development Distance 8cm

Detection Wavelength 198 nm

Scanner TLC Scanner (CAMAG)

Data Software WInCATS (CAMAG)

Sample Preparation Procedure

e Accurately weigh 1.5 g of the commercial cream into a separating funnel.

e Add 75 mL of the mobile phase (acetone:water, 80:20 v/v).

e Shake the mixture vigorously for 30 minutes at 25°C.

e Concentrate and dry the resulting mixture under reduced pressure using a rotary vacuum evaporator.
e Reconstitute the residue with 10 mL of the mobile phase.

¢ Filter or centrifuge if necessary to obtain a clear solution for application on the HPTLC plate [1].

Calibration Curve
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e Stock Solution (100 pg/mL): Dissolve 10 mg of CCZ reference standard in 100 mL of mobile phase.

e Working Solutions: Dilute the stock solution to prepare concentrations in the range of 25-1200
ng/band.

¢ Procedure: Spot 10 pL of each working solution in triplicate on the RP-HPTLC plate. Develop and
scan the plate.

¢ Analysis: Plot the peak area against the corresponding applied concentration (ng/band) to generate
the calibration curve [1].

Method Validation Summary

The method was validated according to ICH guidelines. Key results are summarized below [1].

Validation Parameter Results

Linearity Range 25 - 1200 ng/band

Precision (% RSD) Intra-day & Inter-day: Complied with ICH criteria

Accuracy (% Reported at three levels (50%, 100%, 150%) meeting requirements
Recovery)

Sensitivity Calculated via standard deviation method; values confirmed method sensitivity
(LODI/LOQ)

Robustness Deliberate minor changes in mobile phase ratio showed minimal impact on R¢

and peak area

Experimental Workflow

The following diagram illustrates the complete experimental workflow for the sample preparation and

analysis of croconazole cream.
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Key Considerations for Researchers

¢ Green Chemistry: This method's environmental impact was quantified. The Analytical Eco-Scale
score was 83 (indicating excellent greenness), ChlorTox was 1.08 g, and the AGREE score was 0.82,
confirming it as an environmentally friendly alternative [1].

¢ Stability Applications: The method is suitable for forced degradation studies. CCZ was found to be
unstable under acid and oxidative conditions but stable under alkaline and thermal stress [1].

e Formulation Development Insight: Earlier research on croconazole gel formulations suggests that
micro-emulsion-based gels (MBGF) using Carbopol 971P showed superior skin permeation and
antimicrobial activity compared to liposomal-based gels, which is valuable for pre-formulation and
development scientists [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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